4-(Methoxymethyl)-N-phenyl-1-(propan-2-yl)piperidin-4-amine

• CAS RN: 61380-04-9
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: 4-(methoxymethyl)-N-phenyl-1-propan-2-ylpiperidin-4-amine
• InChI: InChI=1S/C16H26N2O/c1-14(2)18-11-9-16(10-12-18,13-19-3)17-15-7-5-4-6-8-15/h4-8,14,17H,9-13H2,1-3H3
• InChI Key: MKBOBWSGAIPQGV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)(COC)NC2=CC=CC=C2

Description

4-(Methoxymethyl)-N-phenyl-1-(propan-2-yl)piperidin-4-amine is a useful research compound. Its molecular formula is C16H26N2O and its molecular weight is 262.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 10 parts of 2-bromopropane, 9 parts of 4-(methoxymethyl)-N-phenyl-4-piperidinamine, 4.9 parts of N,N-diethylethanamine and 72 parts of N,N-dimethylacetamide is stirred and refluxed for 10.25 hours. After cooling, the formed N,N-diethylethanamine hydrobromide is filtered off and the filtrate is diluted with water. The product is extracted with methylbenzene. The extract is washed thoroughly with water, dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (90:10) as eluent. The pure fractions are collected and the eluent is evaporated, yielding 5.7 parts (42.6%) of 4-(methoxymethyl)-1-(1-methylethyl)-N-phenyl-4-piperidinamine as an oily residue.

Synthesis routes and methods II

Procedure details

A mixture of 10 parts of 2-bromopropane, 9 parts of 4-(methoxymethyl)-N-phenyl-4-piperidinamine, 4.9 parts of N,N-diethylethanamide and 72 parts of N,N-dimethylacetamide is stirred and refluxed for 10.25 hours. After cooling, the formed N,N-diethylethanamine hydrobromide is filtered off and the filtrate is diluted with water. The product is extracted with methylbenzene. The extract is washed thoroughly with water, dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (90:10) as eluent. The pure fractions are collected and the eluent is evaporated, yielding 5.7 parts (42.6%) of 4-(methoxymethyl)-1-(1-methylethyl)-N-phenyl-4-piperidinamine as an oily residue.